Cas no 681173-93-3 (N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide)

• Product Name: N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide
• CAS No: 681173-93-3
• MF: C₁₈H₁₀N₄OS₃
• MW: 394.493198871613
• CID: 5970648
• PubChem ID: 5205008
• Update Time: 2025-05-30

N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide
• 6-Benzothiazolecarboxamide, N-[4-(2-benzothiazolyl)-2-thiazolyl]-
• Oprea1_707068
• 681173-93-3
• AKOS002048408
• CCG-193400
• N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)benzo[d]thiazole-6-carboxamide
• F0537-0704
• N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide

• Inchi： 1S/C18H10N4OS3/c23-16(10-5-6-11-15(7-10)25-9-19-11)22-18-21-13(8-24-18)17-20-12-3-1-2-4-14(12)26-17/h1-9H,(H,21,22,23)
• InChI Key： NLNJQXMEKKFGFY-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(NC3=NC(C4=NC5=CC=CC=C5S4)=CS3)=O)=CC=C2N=C1

Computed Properties

• Exact Mass: 394.00167448g/mol
• Monoisotopic Mass: 394.00167448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.578±0.06 g/cm3(Predicted)
• pka: 5.97±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide

N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide: A Comprehensive Overview

The compound with CAS No 681173-93-3, known as N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzothiazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug development. The benzothiazole core of this molecule is a key structural feature that contributes to its unique properties and reactivity.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that certain benzothiazole analogs exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide could be a promising candidate for further investigation in the context of inflammatory diseases. The thiazole ring within this compound further enhances its chemical versatility, making it a valuable building block for synthesizing more complex molecules.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzothiazole moiety. This is followed by the introduction of the thiazole group and subsequent functionalization to achieve the desired carboxamide structure. Advanced techniques such as microwave-assisted synthesis and catalytic coupling reactions have been employed to optimize the synthesis process, ensuring high yields and purity. These methods not only improve the efficiency of production but also align with current trends toward sustainable chemical practices.

In terms of applications, N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide has shown potential in several areas. One notable application is its use as a precursor for bioactive compounds. Researchers at the University of California have utilized this compound to develop novel inhibitors for key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The carboxamide group plays a crucial role in these interactions, enabling specific binding to target proteins.

Another area where this compound has demonstrated promise is in materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable component in the development of new materials for electronic applications. For example, studies published in *Advanced Materials* have explored its use in creating organic-inorganic hybrid materials with enhanced conductivity and stability.

The structural complexity of N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide also lends itself to applications in sensor technology. Its responsiveness to environmental changes such as pH levels and temperature has been leveraged to design highly sensitive sensors for detecting chemical contaminants in water. This capability underscores its potential role in environmental monitoring systems.

From a synthetic chemistry perspective, the compound serves as an excellent example of how strategic modifications can enhance molecular functionality. The incorporation of both benzothiazole and thiazole groups creates a molecule with dual reactivity centers, enabling it to participate in a wide range of chemical transformations. This duality not only increases its utility but also opens up new avenues for exploring uncharted chemical space.

In conclusion, N-4-(1,3-benzothiazol